Cas no 1805446-26-7 (3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-acetic acid)

• Product Name: 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-acetic acid
• CAS No: 1805446-26-7
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4865647
• Update Time: 2025-05-21

3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C9H9BrF2N2O2/c10-7-4(1-6(15)16)3-14-8(9(11)12)5(7)2-13/h3,9H,1-2,13H2,(H,15,16)
• InChI Key： HSMZVTRGCOUMOT-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C(F)F)C=1CN)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: -1.8
• Topological Polar Surface Area: 76.2

Additional information on 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-acetic acid

Comprehensive Overview of 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1805446-26-7)

3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1805446-26-7) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a pyridine core with aminomethyl, bromo, and difluoromethyl substituents, as well as an acetic acid moiety. Its structural complexity makes it a valuable intermediate for synthesizing novel bioactive molecules, particularly in drug discovery and crop protection applications.

The growing interest in fluorinated compounds and heterocyclic chemistry has positioned 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-acetic acid as a compound of high relevance. Researchers are increasingly exploring its utility in designing enzyme inhibitors and receptor modulators, driven by the demand for more efficient and selective therapeutic agents. The presence of fluorine atoms enhances metabolic stability and bioavailability, addressing key challenges in modern medicinal chemistry.

In agrochemical applications, this compound's brominated pyridine scaffold offers promising herbicidal and fungicidal properties. With the global push toward sustainable agriculture, scientists are investigating its role in developing next-generation crop protection agents that minimize environmental impact. The acetic acid group further allows for derivatization, enabling the creation of tailored formulations for specific agricultural needs.

From a synthetic perspective, CAS No. 1805446-26-7 presents intriguing opportunities for structure-activity relationship (SAR) studies. Its modular design facilitates the exploration of various functional group interactions, making it a versatile building block in organic synthesis. Recent advancements in catalytic fluorination and C-H activation methodologies have further streamlined its production, aligning with the industry's focus on cost-effective and scalable processes.

The compound's physicochemical properties, such as solubility and stability, are critical for its application in formulation development. Researchers are actively studying its behavior under different pH conditions and in various solvents to optimize its performance in end-use products. These efforts are particularly relevant given the rising demand for bioavailable drug candidates and environmentally friendly agrochemicals.

In summary, 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1805446-26-7) represents a cutting-edge compound at the intersection of medicinal chemistry and agrochemical innovation. Its multifaceted applications and adaptability to modern synthetic techniques underscore its importance in addressing contemporary challenges in health and agriculture. As research progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutics and sustainable crop solutions.